![molecular formula C21H22N4O6S2 B2687038 (Z)-methyl 2-(6-acetamido-2-((4-(N,N-dimethylsulfamoyl)benzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate CAS No. 897734-42-8](/img/structure/B2687038.png)
(Z)-methyl 2-(6-acetamido-2-((4-(N,N-dimethylsulfamoyl)benzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate
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Description
(Z)-methyl 2-(6-acetamido-2-((4-(N,N-dimethylsulfamoyl)benzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate is a useful research compound. Its molecular formula is C21H22N4O6S2 and its molecular weight is 490.55. The purity is usually 95%.
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Scientific Research Applications
Aldose Reductase Inhibitors
Compounds structurally related to "(Z)-methyl 2-(6-acetamido-2-((4-(N,N-dimethylsulfamoyl)benzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate" have been explored for their potential as aldose reductase inhibitors. Aldose reductase plays a crucial role in diabetic complications, making its inhibition a target for novel drug development. For instance, a series of iminothiazolidin-4-one acetate derivatives demonstrated significant inhibitory activity against aldose reductase, highlighting the therapeutic potential of these compounds in managing diabetic complications (Sher Ali et al., 2012).
Heterocyclic Syntheses
The structural framework of the compound is conducive to heterocyclic synthesis, which is fundamental in medicinal chemistry due to the diverse biological activities associated with heterocycles. For example, thioureido-acetamides, which share a similar structural motif, have been used in various heterocyclic syntheses through one-pot cascade reactions. These synthetic strategies are valuable for creating compounds with potential pharmaceutical applications (J. Schmeyers & G. Kaupp, 2002).
Ligand-Protein Interactions
The compound's structural analogs have been studied for their ligand-protein interactions, which are crucial in drug design and development. Understanding how these compounds interact with proteins can lead to the development of more effective and selective therapeutic agents. Spectroscopic and quantum mechanical studies on bioactive benzothiazolinone acetamide analogs, for instance, provided insights into their potential as photosensitizers in dye-sensitized solar cells and their non-linear optical activity, indicating a wide range of applications beyond pharmaceuticals (Y. Mary et al., 2020).
Antimicrobial Activities
Benzothiazole-imino-benzoic acid ligands, which are structurally related to the compound , and their metal complexes have been synthesized and shown to possess antimicrobial activities against various bacterial strains. This indicates the potential of such compounds in the development of new antimicrobial agents (N. Mishra et al., 2019).
Properties
IUPAC Name |
methyl 2-[6-acetamido-2-[4-(dimethylsulfamoyl)benzoyl]imino-1,3-benzothiazol-3-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O6S2/c1-13(26)22-15-7-10-17-18(11-15)32-21(25(17)12-19(27)31-4)23-20(28)14-5-8-16(9-6-14)33(29,30)24(2)3/h5-11H,12H2,1-4H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLKXLFXFBNIGNE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C)S2)CC(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N4O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
490.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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